Cas no 890095-19-9 (3-Aminothieno2,3-bpyridine-2-carbohydrazide)

• Product Name: 3-Aminothieno2,3-bpyridine-2-carbohydrazide
• CAS No: 890095-19-9
• MF: C₈H₈N₄OS
• MW: 208.240319252014
• MDL: MFCD08142645
• CID: 3103463
• PubChem ID: 8027126
• Update Time: 2025-10-21

3-Aminothieno2,3-bpyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide
• 890095-19-9
• LS-01770
• STK262295
• H23583
• SCHEMBL16071455
• CHEMBL3219015
• MFCD08142645
• AKOS000321689
• CS-0315459
• ALBB-004839
• SB86173
• 3-Aminothieno2,3-bpyridine-2-carbohydrazide

• MDL： MFCD08142645
• Inchi： 1S/C8H8N4OS/c9-5-4-2-1-3-11-8(4)14-6(5)7(13)12-10/h1-3H,9-10H2,(H,12,13)
• InChI Key： OUWZLWNYPMYNNH-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C(=C1C(NN)=O)N

Computed Properties

• Exact Mass: 208.04188206Da
• Monoisotopic Mass: 208.04188206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-Aminothieno2,3-bpyridine-2-carbohydrazide

3-Aminothieno[2,3-b]pyridine-2-carbohydrazide: A Comprehensive Overview

3-Aminothieno[2,3-b]pyridine-2-carbohydrazide (CAS No: 890095-19-9) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its thienopyridine ring system and the presence of both an amino group and a carbohydrazide moiety, exhibits intriguing properties that make it a promising candidate for various applications, particularly in drug discovery and material science.

The thienopyridine core of this compound is a fused bicyclic structure consisting of a thiophene ring and a pyridine ring. This arrangement imparts unique electronic properties to the molecule, enhancing its reactivity and stability. The amino group (-NH₂) attached to the thienopyridine ring further contributes to the compound's versatility by enabling various modes of interaction, such as hydrogen bonding and π-π stacking. Additionally, the carbohydrazide group (-CONHNH₂) introduces additional functional diversity, making this compound suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In terms of synthesis, 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide can be prepared via a multi-step process involving cyclization reactions and functional group transformations. The synthesis typically begins with the preparation of the thienopyridine ring system, followed by the introduction of the amino and carbohydrazide groups through carefully designed reaction sequences. This compound's synthesis is not only a testament to the ingenuity of organic chemists but also underscores the importance of precise control over reaction conditions to achieve desired stereochemical outcomes.

The structural uniqueness of 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide also makes it an attractive candidate for applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored in recent studies, suggesting its potential use in catalysis and sensor development. Furthermore, the compound's electronic properties make it a promising candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, understanding the fate and transport of 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide in natural systems is crucial for assessing its potential impact on ecosystems. Preliminary studies indicate that this compound undergoes rapid degradation under UV light and in aqueous environments, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and assess its safety for large-scale applications.

In conclusion, 3-Aminothieno[2,3-b]pyridine-2-carbohydrazide (CAS No: 890095-19-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with its diverse functional groups, positions it as a valuable tool for advancing both chemical research and practical applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations in science and technology.